Cas no 943830-38-4 (1-bromo-2,4-dichloro-3-(difluoromethyl)benzene)

• Product Name: 1-bromo-2,4-dichloro-3-(difluoromethyl)benzene
• CAS No: 943830-38-4
• MF: C₇H₃BrCl₂F₂
• MW: 275.905526399612
• CID: 6025192
• PubChem ID: 68809380
• Update Time: 2025-06-29

1-bromo-2,4-dichloro-3-(difluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2,4-dichloro-3-(difluoromethyl)benzene
• EN300-6508094
• VRVSGZAWXDCHRJ-UHFFFAOYSA-N
• SCHEMBL3838888
• 943830-38-4

• Inchi： 1S/C7H3BrCl2F2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2,7H
• InChI Key： VRVSGZAWXDCHRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(F)F)=C1Cl)Cl

Computed Properties

• Exact Mass: 273.87632g/mol
• Monoisotopic Mass: 273.87632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-2,4-dichloro-3-(difluoromethyl)benzene

1-Bromo-2,4-Dichloro-3-(Difluoromethyl)Benzene: A Comprehensive Overview

1-Bromo-2,4-dichloro-3-(difluoromethyl)benzene, also known by its CAS number 943830-38-4, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a bromine atom, two chlorine atoms, and a difluoromethyl group attached to a benzene ring. The presence of these substituents imparts distinctive chemical properties, making it valuable in research and industrial settings.

The synthesis of 1-bromo-2,4-dichloro-3-(difluoromethyl)benzene involves a series of precise chemical reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction while maintaining product quality. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts.

In terms of physical properties, 1-bromo-2,4-dichloro-3-(difluoromethyl)benzene exhibits a melting point of approximately 75°C and a boiling point around 185°C. Its density is about 1.6 g/cm³, and it is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and chloroform. These properties make it suitable for use in various chemical processes where precise control over solubility and reactivity is essential.

The chemical stability of 1-bromo-2,4-dichloro-3-(difluoromethyl)benzene has been extensively studied. Under normal storage conditions, the compound remains stable; however, exposure to strong oxidizing agents or prolonged heating can lead to decomposition. Recent research has highlighted the importance of proper storage conditions to maintain the integrity of the compound and prevent potential hazards.

1-Bromo-2,4-dichloro-3-(difluoromethyl)benzene finds applications in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with bioactive properties. For example, it has been used in the development of antiviral agents targeting specific viral enzymes. In the agrochemical industry, this compound is employed as an intermediate in the production of pesticides and herbicides due to its ability to enhance the efficacy of these agents.

The environmental impact of 1-bromo-2,4-dichloro-3-(difluoromethyl)benzene has also been a topic of recent research. Studies have shown that under certain conditions, the compound can undergo biodegradation by microorganisms present in soil and water systems. However, its persistence in the environment depends on factors such as temperature, pH levels, and microbial activity.

In conclusion, 1-bromo-2,4-dichloro-3-(difluoromethyl)benzene, with its CAS number 943830-38-4, is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties and potential for further optimization make it an important focus for ongoing research and development efforts.